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Compound of Interest

Compound Name:
Sodium 2-hydroxy-3-

morpholinopropane-1-sulfonate

Cat. No.: B3023118 Get Quote

Welcome to the technical support center for 3-morpholino-2-hydroxypropanesulfonic acid

(MOPSO) buffer. This guide is designed for researchers, scientists, and drug development

professionals to provide in-depth, field-proven insights into the preparation and precise pH

adjustment of MOPSO buffer solutions. Here, we move beyond simple protocols to explain the

causality behind each step, ensuring your experiments are built on a foundation of scientific

integrity.

Frequently Asked Questions (FAQs)
Q1: What is the effective buffering range of MOPSO and
why?
MOPSO is one of the 'Good's' buffers, a series of zwitterionic buffers developed for biochemical

research.[1][2] Its useful pH range is typically cited as 6.5 to 7.9.[1][2][3] This range is centered

around its pKa value, which is approximately 6.9 at 25°C.[1]

Expert Insight: A buffer is most effective at resisting pH changes when the pH of the solution is

close to the buffer's pKa. This is because at the pKa, the concentrations of the acidic and basic

forms of the buffer are equal, providing the maximum capacity to neutralize both added acid

and base.[4] As the pH moves away from the pKa, the buffering capacity decreases. For most

applications, a buffer is considered effective within a range of pKa ± 1 pH unit.
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Q2: I've prepared my MOPSO solution, but the initial pH
is too low. How do I raise it?
To raise the pH of a MOPSO buffer solution, you need to add a strong base. The most

commonly used base for this purpose is sodium hydroxide (NaOH), typically in a 10N solution.

[3][5] The hydroxide ions (OH⁻) from the NaOH will react with the acidic form of the MOPSO,

converting it to its conjugate base form and thereby increasing the pH.[6][7]

Causality Corner: MOPSO is a weak acid. When you dissolve the MOPSO free acid powder in

water, it will establish an equilibrium, resulting in a pH below its pKa. Adding a strong base like

NaOH introduces hydroxide ions that deprotonate the MOPSO, shifting the equilibrium towards

its conjugate base and causing the pH to rise.

Q3: Can I use a different base, like potassium hydroxide
(KOH), to adjust the pH?
Yes, you can use potassium hydroxide (KOH) as an alternative to NaOH. The choice between

NaOH and KOH often depends on the specific requirements of your experiment. For instance,

if your downstream application is sensitive to sodium ions, KOH would be the preferred choice.

Both are strong bases and function similarly in adjusting the pH of the buffer.

Q4: What if I overshoot my target pH? How do I lower it?
If you add too much base and your pH is too high, you can lower it by adding a strong acid,

such as hydrochloric acid (HCl). The protons (H⁺) from the HCl will react with the conjugate

base form of the MOPSO, converting it back to its acidic form and lowering the pH.

Best Practice Tip: To avoid overshooting your target pH, add the acid or base dropwise while

continuously monitoring the pH with a calibrated pH meter and stirring the solution.[5] This

ensures a homogenous solution and an accurate pH reading.

Q5: Does temperature affect the pH of my MOPSO
buffer?
Yes, temperature significantly impacts the pH of a MOPSO buffer. MOPSO has a pKa

temperature coefficient (ΔpKa/°C) of -0.015.[1] This means that for every 1°C increase in
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temperature, the pKa will decrease by 0.015 units, making the buffer more acidic.

Experimental Consideration: It is crucial to adjust the pH of your MOPSO buffer at the

temperature at which you will be performing your experiment.[8] For example, if your

experiment will be conducted at 37°C, you should warm your buffer solution to 37°C before

making the final pH adjustment. Failure to do so can lead to significant deviations from your

target pH during the experiment.

Temperature (°C) Estimated MOPSO pKa

4 7.215

25 6.900

37 6.720

This table provides an estimated pKa at different temperatures based on the ΔpKa/°C of

-0.015.

Q6: My MOPSO buffer solution has turned yellow. Is it
still usable?
A yellow discoloration in a MOPSO buffer solution is an indication of degradation.[9] This can

be caused by exposure to light, high temperatures, or the presence of impurities.[9][10] While a

very faint yellow tint might be acceptable for some non-sensitive applications, a noticeable

yellow or brown color suggests significant degradation. For sensitive applications like cell

culture, enzyme kinetics, or RNA work, it is strongly recommended to discard the discolored

buffer and prepare a fresh solution.[10]

Trustworthiness Check: To prevent degradation, store MOPSO powder and prepared buffer

solutions in a cool, dark place.[5][10] Using high-purity water and reagents during preparation

can also minimize the risk of contamination that can accelerate degradation.[10]

Experimental Protocols
Protocol 1: Preparation of a 0.5 M MOPSO Stock
Solution
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This protocol details the preparation of a 0.5 M MOPSO stock solution. The final pH will be

adjusted according to your experimental needs.

Materials:

MOPSO, Free Acid (MW: 225.26 g/mol )

High-purity, distilled, or deionized water

10 N Sodium Hydroxide (NaOH) or 10 N Potassium Hydroxide (KOH)

Calibrated pH meter

Stir plate and magnetic stir bar

Graduated cylinders and beakers

Procedure:

In a beaker, add approximately 800 mL of high-purity water for a final volume of 1 L.

Place the beaker on a stir plate with a magnetic stir bar.

Weigh out 112.63 g of MOPSO free acid and slowly add it to the water while stirring.[3][11]

Continue stirring until the MOPSO powder is completely dissolved.

Once dissolved, begin the pH adjustment as described in Protocol 2.

After reaching the desired pH, transfer the solution to a 1 L graduated cylinder.

Add high-purity water to bring the final volume to 1 L.

Sterilize the solution by filtering it through a 0.22 µm filter. Do not autoclave MOPSO

solutions, as this can cause degradation.[9][12]

Store the buffer at 2-8°C, protected from light.[10]
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Protocol 2: Step-by-Step pH Adjustment
This protocol provides a detailed workflow for accurately adjusting the pH of your MOPSO

buffer.

Procedure:

Calibrate Your pH Meter: Ensure your pH meter is properly calibrated using fresh, standard

buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

Set the Temperature: If your experiment is to be performed at a temperature other than room

temperature, place your buffer solution in a water bath to equilibrate to the target

temperature.

Initial pH Reading: Place the calibrated pH electrode into the MOPSO solution and record

the initial pH.

Titration:

To raise the pH, slowly add your strong base (e.g., 10 N NaOH) drop by drop to the stirring

buffer solution.

To lower the pH, slowly add your strong acid (e.g., 1 M HCl) drop by drop.

Monitor and Mix: Allow the solution to mix thoroughly after each addition and wait for the pH

reading to stabilize before adding more titrant. This prevents overshooting the target pH.

Final Adjustment: As you approach your target pH, use smaller drop sizes or a more dilute

titrant for finer control.

Final Volume Adjustment: Once the target pH is reached and stable, proceed to bring the

solution to its final volume with high-purity water as described in Protocol 1.

Visualization of the pH Adjustment Workflow
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Caption: Workflow for adjusting the pH of a MOPSO buffer solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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